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Compound of Interest

Compound Name: 3-Nitropyrazole

Cat. No.: B1207149 Get Quote

3-Nitropyrazole: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Nitropyrazole is a heterocyclic organic compound featuring a pyrazole ring substituted with a

nitro group at the 3-position.[1] With the chemical formula C₃H₃N₃O₂, this compound serves as

a crucial building block and intermediate in the synthesis of a variety of other organic

compounds, including pharmaceuticals and energetic materials.[2][3][4] Its chemical properties

are significantly influenced by the presence of the nitro group, which increases its reactivity.[3]

This guide provides an in-depth overview of the chemical structure, properties, synthesis, and

experimental protocols related to 3-nitropyrazole.

Chemical Structure and Identification
3-Nitropyrazole consists of a five-membered aromatic ring containing two adjacent nitrogen

atoms and a nitro functional group.
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Identifier Value

IUPAC Name 3-nitro-1H-pyrazole

Synonyms 3(5)-Nitropyrazole, 5-Nitro-1H-pyrazole

CAS Number 26621-44-3

Molecular Formula C₃H₃N₃O₂

Molecular Weight 113.08 g/mol

InChI
InChI=1S/C3H3N3O2/c7-6(8)3-1-2-4-5-3/h1-2H,

(H,4,5)

SMILES C1=C(--INVALID-LINK--=O)NN=C1

Physicochemical Properties
3-Nitropyrazole is typically a light yellow to pale orange or light brown crystalline solid at room

temperature. It is generally insoluble in water but shows solubility in polar organic solvents like

methanol, ethanol, acetone, and dimethylformamide.

Property Value Source

Melting Point 173-175 °C

Boiling Point (Predicted) 334.0 ± 15.0 °C

Density (Predicted) 1.552 ± 0.06 g/cm³

pKa (Predicted) 8.32 ± 0.10

LogP (Octanol/Water Partition

Coefficient)
-0.164 (Calculated)

Water Solubility (log10WS in

mol/l)
-1.11 (Calculated)

Spectroscopic Properties
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Spectrum Data

¹H NMR (300 MHz, DMSO-d₆)
δ 13.94 (br s, 1H), 8.03 (d, J = 2.4 Hz, 1H), 7.03

(t, J = 2.4 Hz, 1H)

IR Spectroscopy

The IR spectrum shows characteristic bands for

C-H bonds of the pyrazole ring (3126 and 3143

cm⁻¹), a C=N double bond (1543 cm⁻¹), and a

prominent band for the N-O-C fragment (1054

cm⁻¹).

Mass Spectrometry The molecular ion peak is observed at m/z 113.

Synthesis of 3-Nitropyrazole
The most common method for synthesizing 3-nitropyrazole involves a two-step process: the

nitration of pyrazole to form N-nitropyrazole, followed by a thermal rearrangement of the

intermediate.
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A simplified workflow for the synthesis of 3-Nitropyrazole.

Experimental Protocols
Synthesis of 3-Nitropyrazole via Rearrangement of N-
Nitropyrazole
This protocol is adapted from a general procedure found in the literature.

Materials:

1-Nitropyrazole (3.45 g, 30.5 mmol)

Benzonitrile (33 mL)

Hexane

Stirring apparatus

Heating mantle

Filtration apparatus

Procedure:

A mixture of 1-nitropyrazole (3.45 g, 30.5 mmol) and benzonitrile (33 mL) is prepared in a

round-bottom flask equipped with a stirrer.

The mixture is heated with stirring at 180 °C for 3 hours.

After the reaction is complete, the mixture is cooled to room temperature.

The cooled mixture is diluted with hexane, and stirring is continued for an additional 20

minutes at room temperature to precipitate the product.

The precipitated solid is collected by filtration to yield 3-nitro-1H-pyrazole as a tan solid (3.16

g, 91% yield).

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Sample Preparation:

Dissolve approximately 10-20 mg of 3-nitropyrazole in a suitable deuterated solvent, such

as DMSO-d₆, to achieve a concentration of 10-50 mM.

Transfer the solution to a 5 mm NMR tube, ensuring the solution height is adequate for the

spectrometer.

Cap the NMR tube securely.

Data Acquisition (Illustrative for ¹H NMR):

Insert the sample into the NMR spectrometer.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity.

Acquire the ¹H NMR spectrum using appropriate parameters (e.g., pulse angle, acquisition

time, relaxation delay).

Process the acquired data by applying Fourier transformation, phase correction, and

baseline correction.

Infrared (IR) Spectroscopy
Sample Preparation (KBr Pellet Method):

Thoroughly grind a small amount of 3-nitropyrazole with dry potassium bromide (KBr) in a

mortar and pestle.

Press the mixture into a thin, transparent pellet using a hydraulic press.

Data Acquisition:

Place the KBr pellet in the sample holder of the IR spectrometer.

Record the IR spectrum over the desired wavenumber range (e.g., 4000-400 cm⁻¹).
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Mass Spectrometry (MS)
Sample Preparation and Analysis:

Dissolve a small amount of 3-nitropyrazole in a suitable volatile solvent.

Introduce the sample into the mass spectrometer, typically using a direct insertion probe or

after separation by gas chromatography.

Ionize the sample using a suitable method, such as electron ionization (EI).

Analyze the resulting ions based on their mass-to-charge ratio.

Biological Activity and Applications
3-Nitropyrazole and its derivatives have been investigated for a range of biological activities. It

is known to be an intermediate in the synthesis of compounds with antimicrobial, parasiticidal,

and herbicidal properties. As a versatile chemical intermediate, it is used in the development of:

Pharmaceuticals: It serves as a precursor for various biologically active molecules.

Agrochemicals: It is used in the formulation of herbicides.

Energetic Materials: Due to its high nitrogen content and the presence of the nitro group, 3-
nitropyrazole is a key component in the development of high-energy-density materials.

Safety and Handling
3-Nitropyrazole should be handled with care as it can cause irritation to the skin, eyes, and

respiratory system.
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Hazard Information Details

GHS Pictograms

Signal Word Danger

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H318: Causes serious eye damage.

H319: Causes serious eye irritation. H335: May

cause respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P280: Wear

protective gloves/protective clothing/eye

protection/face protection. P305+P351+P338: IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Storage: Store in a cool, dry, and well-ventilated area, away from heat sources and direct

sunlight. Keep the container tightly sealed.

Conclusion
3-Nitropyrazole is a compound of significant interest in both academic research and industrial

applications. Its versatile chemical nature makes it an important intermediate for the synthesis

of a wide range of valuable products. A thorough understanding of its properties, synthesis, and

handling is essential for its safe and effective utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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